Cas no 32210-23-4 (4-tert-Butylcyclohexyl acetate)

4-tert-Butylcyclohexyl acetate Properties

Names and Identifiers

• 4-tert-Butylcyclohexyl acetate
• 4-tert-Butylcyclohexyl Acetate (cis- and trans- mixture)
• 4-butylcyclohexylacetate
• 4-tert-Butylhexahydrophen
• acetate iris ester
• acetic acid 4-tert-butyl-cyclohexyl ester
• Acetic Acid 4-tert-Butylcyclohexyl Ester
• para-tert-butyl cyclohexyl acetate
• PTBCHA
• PTBCHA HIGH CIS
• p-tert-Butylcyclohexyl
• VERTENEX
• VERTENEX HC
• VERTENEX INTERCIS
• YLANAT
• Acetic Acid 4-tert-Butylcyclohexyl Ester (cis- and trans- mixture)
• Cyclohexanol,4-(1,1-dimethylethyl)-, acetate (9CI)
• Cyclohexanol, 4-tert-butyl-, acetate(6CI,7CI,8CI)
• 4-(1,1-Dimethylethyl)cyclohexyl acetate
• 4-tert-Butylcyclohexanol acetate
• Boisinol A464D
• Dorisyl
• Madeflor
• NSC 163103
• Oryclon extra
• Oryclone
• Oryclone special
• Velvetone
• Verbeniax
• Vertinate
• Vertopol
• Ylanate
• p-t-BCHA
• p-tert-Butylcyclohexyl acetate
• para-tert-Butylcyclohexyl acetate
• (4-tert-Butylcyclohexyl)acetate,c&t
• 4-(1,1-dimethylethyl)-cyclohexanoacetate
• 4-t-Butylcyclohexyl acetate
• PARA TERTIARY BUTYL CYCLOHEXANYL ACETATE
• PARA TERTIARY BUTYL CYCLOHEXANYL ACETATE HIGH CIS
• +Expand

• MDL： MFCD00019354
• InChIKey： MBZRJSQZCBXRGK-UHFFFAOYSA-N
• Inchi： 1S/C12H22O2/c1-9(13)14-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3
• SMILES： C1(OC(=O)C)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 198.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.16198
• Heavy Atom Count: 14
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.15440
• PSA: 26.30000
• Refractive Index: n20/D 1.452(lit.)
  n20/D 1.452
• Boiling Point: 228-230 °C/25 mmHg(lit.)
• Melting Point: 228 - 230 C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Solubility: <0.0396g/l insoluble
• Color/Form: Oily liquid.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• Solubility: 39.6mg/L at 20℃
• Density: 0.934 g/mL at 25 °C(lit.)

4-tert-Butylcyclohexyl acetate Security Information

• Symbol: GHS07
• RTECS：AF7117000
• WGK Germany：2
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：Low temperature drying and ventilation in warehouse
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-tert-Butylcyclohexyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters